BENGHE Validation & Comparative

Check Availability & Pricing

A Comparative Performance Analysis:
DISPERSE RED 65 vs. Anthraquinone Dyes

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: DISPERSE RED 65

Cat. No.: B076925

For researchers, scientists, and drug development professionals, the selection of appropriate
dyes is critical for a variety of applications, from textile manufacturing to biological staining. This
guide provides a detailed comparison of the performance characteristics of DISPERSE RED
65, a mono-azo dye, against common red anthraquinone disperse dyes. The information
presented is supported by available technical data and standardized testing protocols to aid in
informed decision-making.

Executive Summary

DISPERSE RED 65 demonstrates strong performance across key metrics, particularly in light
and wash fastness. Anthraquinone dyes, a major class of synthetic colorants, are known for
their bright colors and good light fastness. This guide will delve into a quantitative comparison
of their performance attributes, providing a clear overview for application-specific selection.

Chemical Structures at a Glance

DISPERSE RED 65 is a mono-azo dye with the chemical formula C18H18CIN502.[1]
Anthraquinone dyes are based on the core structure of anthraquinone and are valued for their
stability and color brightness.

Performance Data: A Side-by-Side Comparison

The following tables summarize the key performance indicators for DISPERSE RED 65 and
selected red anthraquinone dyes. The fastness properties are rated on a scale of 1 to 5 (for
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washing and perspiration) and 1 to 8 (for light fastness), with higher numbers indicating better
performance.

Table 1: Fastness Properties of DISPERSE RED 65

Property Test Method Rating
Light Fastness ISO 105-B02 6-7
Washing Fastness (Staining) ISO 105-C03 4-5
Washing Fastness (Fading) ISO 105-C03 5
Perspiration Fastness

(Staining) ISO 105-E04 5
Perspiration Fastness (Fading) SO 105-E04 5
Sublimation Fastness ISO 105-P0O1 4

Data sourced from technical data sheets.

Table 2: Fastness Properties of Red Anthraguinone Dyes

. Washing Sublimation
Light Fastness
Dye Name C.l. Name Fastness (ISO Fastness (ISO
(ISO 105-B02)
105-C03) 105-P01)
Disperse Red 60 60756 6 4-5 4
Disperse Red 82 11140 6-7 4-5 4
Disperse Red 92 60752 6-7 4-5 Not specified

Data compiled from various technical sources.[1][2][3][4]

Experimental Protocols

The performance data presented in this guide is based on standardized test methods
developed by the International Organization for Standardization (ISO) and the American
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Association of Textile Chemists and Colorists (AATCC). Adherence to these protocols ensures
reproducibility and comparability of results.

Light Fastness (ISO 105-B02)

This method determines the resistance of the color of textiles to the action of an artificial light
source representative of natural daylight (Xenon arc lamp). A specimen of the textile is exposed
to the light source under specified conditions along with a set of blue wool references. The light
fastness is assessed by comparing the fading of the specimen with that of the references.[1]

Washing Fastness (ISO 105-C06 / C03)

This test evaluates the resistance of a textile's color to domestic or commercial laundering. A
specimen in contact with a specified adjacent fabric is laundered, rinsed, and dried. The
change in color of the specimen and the staining of the adjacent fabric are assessed using grey
scales.[5]

Perspiration Fastness (ISO 105-E04)

This method assesses the resistance of a textile's color to the effects of human perspiration.
The specimen, in contact with an adjacent fabric, is treated with a simulated alkaline and acidic
perspiration solution, and then subjected to a fixed mechanical pressure. The change in color
of the specimen and the staining of the adjacent fabric are evaluated using grey scales.

Sublimation Fastness (ISO 105-P01)

This test determines the resistance of a textile's color to sublimation during storage and
processing at elevated temperatures. The specimen is heated under controlled conditions, and
the staining of an adjacent undyed fabric is assessed.[1]

Potential Toxicological Pathways

Both azo and anthraquinone dyes have been the subject of toxicological studies. A key concern
with azo dyes is their potential to be reduced to aromatic amines, some of which are known
carcinogens. Both classes of dyes have been shown to induce oxidative stress, which can lead
to cellular damage. The following diagram illustrates a simplified potential pathway of dye-
induced cellular response.
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Caption: Simplified signaling pathway of potential dye-induced cellular toxicity.

Conclusion

Both DISPERSE RED 65 and the selected red anthraquinone dyes offer good to excellent
fastness properties, making them suitable for a range of applications where color stability is
important. DISPERSE RED 65 shows patrticularly high ratings for light and perspiration
fastness. The choice between these dyes will ultimately depend on the specific performance
requirements of the intended application, as well as considerations of cost and potential
toxicological profiles. The experimental protocols outlined provide a framework for conducting
in-house comparative studies to further inform the selection process.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b076925#assessing-the-performance-of-disperse-red-
65-vs-anthraquinone-dyes]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Our mission is to be the trusted global source of Hastt
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and industry. Email: info@benchchem.com
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